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Compound of Interest

Compound Name: D-erythro-Ritalinic acid-d10

Cat. No.: B098154

For researchers, scientists, and professionals in drug development, the accessibility of
isotopically labeled standards is crucial for pharmacokinetic and metabolic studies. This guide
provides an in-depth overview of the commercial availability of D-erythro-Ritalinic acid-d10, a

deuterated metabolite of methylphenidate.

Commercial Availability

D-erythro-Ritalinic acid-d10 is available from several specialized chemical suppliers. The
compound, identified by CAS number 1330166-48-7, is primarily used as a labeled internal
standard in analytical and forensic toxicology applications.[1][2] Below is a summary of
suppliers and their product specifications.
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Note: LGC Standards lists the DL-erythro racemate. Researchers requiring the specific D-

erythro isomer should verify the product specifications with the supplier. Some suppliers may

require documentation for the purchase of this controlled substance.

Procurement Workflow

The process of acquiring D-erythro-Ritalinic acid-d10 for research purposes follows a

standard procurement workflow for chemical reference standards. This involves identifying

suppliers, requesting quotations, providing necessary documentation, and arranging for

shipment and receipt.
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Procurement workflow for D-erythro-Ritalinic acid-d10.

Experimental Protocols

While specific synthesis protocols for D-erythro-Ritalinic acid-d10 are not publicly detailed by
commercial suppliers, the general synthesis of ritalinic acid and its stereoisomers is
documented in scientific literature and patents. The synthesis of methylphenidate and its
metabolites often involves the resolution of racemic mixtures to isolate the desired
stereoisomers. For instance, processes for the preparation of d-threo-ritalinic acid
hydrochloride by resolution of dl-threo-ritalinic acid using chiral carboxylic acids have been
described. These methods typically involve crystallization and separation techniques to isolate
the desired enantiomer.

The deuterated form, D-erythro-Ritalinic acid-d10, is synthesized using deuterated starting
materials or through isotopic exchange reactions. The precise methodology is proprietary to the
manufacturers.

Application in Research

D-erythro-Ritalinic acid-d10 serves as an ideal internal standard for quantitative analysis of
ritalinic acid in biological matrices by techniques such as gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[3] Its use
allows for accurate quantification by correcting for matrix effects and variations in sample
preparation and instrument response. As a metabolite of methylphenidate, its analysis is critical
in pharmacokinetic studies, drug metabolism research, and forensic toxicology to monitor the
use and abuse of methylphenidate.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Procurement of D-erythro-
Ritalinic acid-d10: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098154#commercial-availability-of-d-erythro-ritalinic-
acid-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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